(2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid

• IUPAC Name: (2S)-2-(hex-5-enoylamino)-3-methylbutanoic acid
• InChI: InChI=1S/C11H19NO3/c1-4-5-6-7-9(13)12-10(8(2)3)11(14)15/h4,8,10H,1,5-7H2,2-3H3,(H,12,13)(H,14,15)/t10-/m0/s1
• InChI Key: OJXNSJRNAYHZJI-JTQLQIEISA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)CCCC=C
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)CCCC=C
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• CAS RN: 1608762-58-8

Description

(2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid, also known as HMB, is a naturally occurring substance in the human body. It is a metabolite of the essential amino acid leucine and is produced during the process of protein synthesis. HMB has been found to have potential applications in the fields of nutrition, sports performance, and muscle wasting disorders.

Scientific Research Applications

Diastereoselective Synthesis

Diastereoselective synthesis techniques have been developed to produce enantiomerically pure compounds, including those structurally related to "(2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid". For example, the diastereoselective alkylation of 3-aminobutanoic acid derivatives has been employed to obtain highly selective amino acid derivatives, which are valuable in medicinal chemistry and as building blocks for more complex molecules (Estermann & Seebach, 1988).

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution offers a pathway to achieve enantiomerically enriched compounds from racemic mixtures. This method's precision and environmental friendliness make it an attractive option for synthesizing complex molecules, including those related to the target compound (Estermann & Seebach, 1988).

Advanced Organic Synthesis

Advanced organic synthesis methods have been applied to create structurally complex and biologically relevant molecules. These include the synthesis of various amino acids and peptides that are crucial in understanding biological mechanisms and developing new therapeutic agents. Techniques such as asymmetric catalysis and stereoselective addition reactions are key to these advancements, showcasing the diverse applications of complex organic compounds in scientific research (Seebach & Estermann, 1987).

Implications in Medicinal Chemistry

The synthesis and application of compounds like "(2S)-2-(Hex-5-enoylamino)-3-methylbutanoic acid" have significant implications in medicinal chemistry. By understanding the synthesis and functionalization of such molecules, researchers can design and develop novel therapeutic agents with improved efficacy and specificity for various diseases. This area of research is crucial for discovering new drugs and understanding the molecular basis of disease (Thaisrivongs et al., 1987).